N-[2-[benzyl(methyl)sulfamoyl]ethyl]-4-methoxybenzamide

• IUPAC Name: N-[2-[benzyl(methyl)sulfamoyl]ethyl]-4-methoxybenzamide
• InChI: InChI=1S/C18H22N2O4S/c1-20(14-15-6-4-3-5-7-15)25(22,23)13-12-19-18(21)16-8-10-17(24-2)11-9-16/h3-11H,12-14H2,1-2H3,(H,19,21)
• InChI Key: KUGFWFAWMNVBNY-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)S(=O)(=O)CCNC(=O)C2=CC=C(C=C2)OC
• Molecular Formula: C18H22N2O4S
• Molecular Weight: 362.4 g/mol
• CAS No.: 899739-30-1

Description

Synthesis Analysis

While there isn’t specific information on the synthesis of “N-[2-[benzyl(methyl)sulfamoyl]ethyl]-4-methoxybenzamide”, the Chan–Lam coupling reaction of sulfamoyl azides with arylboronic acids has been used for the synthesis of unsymmetrical N-arylsulfamides. This method uses sulfamoyl azides and arylboronic acids in the presence of 10 mol% of copper chloride as the catalyst.

Chemical Reactions Analysis

The Chan–Lam coupling reaction of sulfamoyl azides with arylboronic acids is used for the synthesis of unsymmetrical N-arylsulfamides. The reaction is facilitated in MeOH in an open flask at room temperature.

Scientific Research Applications

Chemical Synthesis and Modification

Research in organic chemistry has explored the synthesis and transformation of compounds related to N-[2-[benzyl(methyl)sulfamoyl]ethyl]-4-methoxybenzamide. One study details a method for creating phosphorins from benzoic acids and their derivatives, demonstrating the versatility of similar compounds in synthesizing heterocyclic phosphorus compounds (A. El‐Barbary & S. Lawesson, 1981). Another study investigates the transformation and excretion of drugs related to this compound in biological systems, highlighting the metabolic pathways and transformation products in rabbits (T. Arita et al., 1970).

Applications in Analytical Chemistry

Some derivatives of this compound have been utilized in analytical chemistry. For instance, a novel zinc ion-selective membrane electrode based on a derivative of this compound has been developed, showing excellent selectivity and potential for determining zinc(II) contents in various materials (M. B. Saleh & A. Gaber, 2001).

Radiolabeled Compounds for Imaging

Derivatives of this compound have been synthesized and radiolabeled for potential use in medical imaging. Studies have focused on developing new imaging agents that can localize specific receptors or biological markers in the body. For example, radioiodinated N-(alkylaminoalkyl)-substituted 4-methoxybenzamides were investigated for melanoma imaging, with certain derivatives showing superior melanoma uptake and potential as scintigraphy agents (A. Mohammed et al., 1997).